Cas no 1804859-93-5 (2-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-6-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-6-sulfonyl chloride
• CAS No: 1804859-93-5
• MF: C₇H₆ClF₂NO₄S
• MW: 273.64164686203
• CID: 4887439
• Update Time: 2025-08-05

2-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-6-sulfonyl chloride

• Inchi： 1S/C7H6ClF2NO4S/c1-15-6-3(12)2-4(16(8,13)14)11-5(6)7(9)10/h2,7H,1H3,(H,11,12)
• InChI Key： CKAVFAIRWRUZCV-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C(=C(C(F)F)N1)OC)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 477
• XLogP3: 1.2
• Topological Polar Surface Area: 80.8

Additional information on 2-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-6-sulfonyl chloride

Introduction to 2-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-6-sulfonyl chloride (CAS No. 1804859-93-5)

2-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-6-sulfonyl chloride, identified by the CAS number 1804859-93-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine sulfonyl chloride class, characterized by its sulfonyl chloride functional group and a pyridine core modified with difluoromethyl, hydroxyl, and methoxy substituents. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The presence of the difluoromethyl group in the molecular structure is particularly noteworthy, as it is often employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. Additionally, the hydroxyl and methoxy groups contribute to the compound's reactivity and versatility in synthetic pathways. These features collectively position 2-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-6-sulfonyl chloride as a promising building block for further derivatization and functionalization.

In recent years, there has been a surge in research focused on developing novel scaffolds for pharmaceutical applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The compound in question has been explored in several preclinical studies as a precursor for drugs targeting various diseases, including cancer, inflammation, and infectious disorders. Its structural motifs are reminiscent of known pharmacophores that exhibit significant therapeutic potential.

The sulfonyl chloride functionality is particularly interesting from a synthetic chemistry perspective. It serves as a versatile electrophile that can undergo nucleophilic substitution reactions with a wide range of nucleophiles, including amines, alcohols, and thiols. This reactivity allows for the facile introduction of sulfonamide, sulfonic acid, and thioether linkages into target molecules. Such modifications are crucial for optimizing drug-like properties such as solubility, bioavailability, and target specificity.

One of the most compelling aspects of 2-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-6-sulfonyl chloride is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in many cellular signaling pathways and are frequently implicated in disease processes. Inhibiting aberrant kinase activity has become a major focus in drug discovery efforts. The pyridine core and the sulfonyl chloride group provide an ideal platform for designing molecules that can selectively bind to kinase active sites. Recent studies have demonstrated that pyridine-based sulfonamides exhibit potent inhibitory effects against various kinases, making them attractive candidates for further development.

Furthermore, the difluoromethyl group has been shown to enhance the metabolic stability of drug candidates by resisting oxidative degradation by cytochrome P450 enzymes. This property is particularly valuable for drugs that require longer half-lives or have narrow therapeutic windows. By incorporating this moiety into a lead compound, researchers can improve its pharmacokinetic profile and potentially extend its duration of action.

The hydroxyl and methoxy groups also contribute to the compound's synthetic utility. The hydroxyl group can be easily converted into other functional groups such as esters or ethers through standard chemical transformations. Similarly, the methoxy group can be oxidized to an aldehyde or carboxylic acid under appropriate conditions. These transformations open up numerous possibilities for generating diverse derivatives with tailored properties.

Recent advances in computational chemistry have further accelerated the discovery process for novel drug candidates like those derived from 2-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-6-sulfonyl chloride. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. These computational tools have been instrumental in identifying promising lead compounds and guiding synthetic strategies.

In conclusion,2-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-6-sulfonyl chloride (CAS No. 1804859-93-5) represents a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an attractive starting point for designing novel bioactive molecules targeting various diseases. The combination of its reactivity, metabolic stability-enhancing properties, and compatibility with modern synthetic methodologies positions it as a valuable asset in the quest for new therapeutic agents.